Cas no 42872-29-7 (3-(1-cyanoethyl)benzoyl chloride)

• Product Name: 3-(1-cyanoethyl)benzoyl chloride
• CAS No: 42872-29-7
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1020054
• PubChem ID: 3016393
• Update Time: 2025-04-20

3-(1-cyanoethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyanoethyl)benzoyl chloride
• 3-(l-cyanoethyl)benzoyl chloride
• EINECS 255-980-4
• DB-261476
• SCHEMBL1891064
• alpha-(m-chlorocarbonylphenyl)propionitrile
• NS00004023
• 2-(3-chloroformyl-phenyl)propionitrile
• DTXSID60962751
• EC 255-980-4
• 42872-29-7

• Inchi： 1S/C10H8ClNO/c1-7(6-12)8-3-2-4-9(5-8)10(11)13/h2-5,7H,1H3
• InChI Key： XXQNFMGCPMJJSJ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)C(C#N)C)=O

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9Ų